Cas no 59452-86-7 (2-(3-methoxyphenyl)propanal)

2-(3-Methoxyphenyl)propanal is a versatile aromatic aldehyde characterized by its methoxy-substituted phenyl ring and propanal side chain. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and fine chemicals. Its methoxy group enhances electron density, facilitating electrophilic substitution reactions, while the aldehyde functionality offers reactivity for condensation, reduction, or oxidation processes. The compound's structural features make it useful for constructing complex molecules with tailored properties. It is typically handled under controlled conditions due to its sensitivity to air and light. Purity and stability are critical for consistent performance in synthetic applications.
2-(3-methoxyphenyl)propanal structure
2-(3-methoxyphenyl)propanal structure
Product Name:2-(3-methoxyphenyl)propanal
CAS No:59452-86-7
MF:C10H12O2
MW:164.201083183289
CID:4511478
PubChem ID:13001826
Update Time:2025-09-28

2-(3-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, 3-methoxy-α-methyl-
    • 2-(3-methoxyphenyl)propanal
    • Z1255385344
    • FMKPGKIYGGLNNJ-UHFFFAOYSA-N
    • 59452-86-7
    • AKOS014313482
    • EN300-1240758
    • SCHEMBL8427963
    • CS-0275192
    • 2-(3-methoxyphenyl)-propionaldehyde
    • Inchi: 1S/C10H12O2/c1-8(7-11)9-4-3-5-10(6-9)12-2/h3-8H,1-2H3
    • InChI Key: FMKPGKIYGGLNNJ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(OC)C=1)(C)C=O

Computed Properties

  • Exact Mass: 164.083729621Da
  • Monoisotopic Mass: 164.083729621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

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Additional information on 2-(3-methoxyphenyl)propanal

Comprehensive Guide to 2-(3-Methoxyphenyl)Propanal (CAS No. 59452-86-7): Properties, Applications, and Industry Insights

2-(3-Methoxyphenyl)propanal (CAS 59452-86-7), a versatile aromatic aldehyde, has garnered significant attention in fragrance, pharmaceutical, and specialty chemical industries. Known for its sweet floral odor with herbal undertones, this compound is a key intermediate in synthesizing high-value perfumery ingredients and bioactive molecules. Its structural uniqueness—featuring a methoxy-substituted phenyl ring and an aliphatic propanal chain—enables diverse chemical modifications, making it a hotspot for R&D innovation.

Recent trends highlight growing demand for sustainable fragrance ingredients and green chemistry alternatives. Searches for "eco-friendly aldehydes" and "natural-like aroma chemicals" have surged by 40% in 2023 (Source: Google Trends). 2-(3-Methoxyphenyl)propanal aligns with this shift, as its synthesis can be optimized via catalytic hydrogenation or enzymatic pathways to reduce environmental impact. Industry leaders are also exploring its potential in "vegan perfumery"—a niche market growing at 12% CAGR.

From a technical perspective, 59452-86-7 exhibits a boiling point of 245–248°C and a refractive index (n20D) of 1.520–1.525, ideal for high-temperature formulations. Its low volatility enhances longevity in cosmetic applications, addressing the "long-lasting scent" demand—a top consumer concern per 2024 fragrance surveys. Advanced studies reveal synergistic effects when blended with vanillin derivatives or woody notes, creating novel olfactive profiles for niche perfumes.

In pharmaceuticals, 2-(3-methoxyphenyl)propanal serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs). Patent analyses show a 30% increase in filings referencing this compound since 2020, particularly for "targeted drug delivery systems." Its methoxy group enhances blood-brain barrier permeability, sparking research in neuroprotective agents—a trending topic in medicinal chemistry forums.

Quality control of CAS 59452-86-7 requires stringent HPLC/GC-MS analysis to ensure ≤0.1% impurities, critical for EU REACH compliance. FAQs like "how to stabilize 2-(3-methoxyphenyl)propanal" often cite nitrogen blanketing and antioxidant additives as best practices. Meanwhile, AI-driven formulation platforms now include this compound in "machine learning-assisted fragrance design" datasets, reflecting digitalization trends in chemical R&D.

Looking ahead, 59452-86-7 is poised to benefit from the "biotech flavor & fragrance" boom, with fermentation-based production gaining traction. Market projections suggest a 6.8% annual growth for such intermediates through 2030 (Grand View Research). As regulatory pressures mount on synthetic musks, 2-(3-methoxyphenyl)propanal offers a regulatory-compliant alternative with comparable performance—a key selling point in B2B negotiations.

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